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Compound of Interest

Compound Name: Bronopol

Cat. No.: B193717 Get Quote

For laboratory professionals, ensuring a safe environment is paramount. This guide provides

essential, immediate safety and logistical information for handling Bronopol (2-Bromo-2-

nitropropane-1,3-diol), a widely used antimicrobial agent. Adherence to these procedures is

critical to mitigate risks and ensure the well-being of all personnel.

Immediate Safety Information: Understanding the
Risks
Bronopol presents several health hazards that necessitate careful handling. It is harmful if it

comes into contact with skin or is swallowed, and it can cause serious eye damage, skin

irritation, and respiratory irritation.[1][2][3][4][5][6] Furthermore, Bronopol is very toxic to

aquatic life, underscoring the importance of proper disposal to prevent environmental

contamination.[1][2][3][4]

Personal Protective Equipment (PPE) for Handling
Bronopol
A comprehensive personal protective equipment strategy is the first line of defense against

Bronopol exposure. The following table summarizes the required PPE for handling this

substance.
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Body Part Required PPE Recommended Materials

Eyes/Face
Safety glasses with side

shields or a face shield.[2][3]
Polycarbonate

Skin

Chemical-resistant gloves, lab

coat, and suitable protective

clothing. In cases of potential

splashing, waterproof boots

are recommended.[1][2][3]

Nitrile rubber or polyvinyl

chloride gloves.[5]

Respiratory

A NIOSH-approved air-

purifying particulate respirator

with P-100 filters should be

used, especially in situations

where dust may be generated.

[5]

Air-purifying respirator

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Bronopol will minimize the risk of exposure and ensure a

safe operational workflow.

Preparation
Ventilation: Always handle Bronopol in a well-ventilated area, preferably within a chemical

fume hood.[1][7][8]

PPE Inspection: Before beginning any work, thoroughly inspect all personal protective

equipment for any signs of damage or wear.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Review Safety Data Sheet (SDS): Always have the most current SDS for Bronopol available

and review it before handling the chemical.
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Handling
Avoid Contact: Take extreme care to avoid direct contact with the skin, eyes, and clothing.[1]

Minimize Dust: Handle Bronopol in a manner that minimizes the generation of dust.[1][3][7]

Weighing: If weighing the solid form, do so in a ventilated enclosure.

Solution Preparation: When preparing solutions, slowly add the Bronopol to the solvent to

prevent splashing.

No Eating or Drinking: Do not eat, drink, or smoke in areas where Bronopol is handled or

stored.[1][7]

Post-Handling
Hand Washing: Wash hands thoroughly with soap and water after handling Bronopol, even

if gloves were worn.[1][7]

Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Glove Removal: Remove gloves using the proper technique to avoid contaminating your

skin.

Storage: Store Bronopol in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[1] Keep the

container tightly closed.[1][3][7][8]

Disposal Plan
Proper disposal of Bronopol and its waste is crucial to protect the environment.

Waste Collection: Collect all Bronopol waste, including contaminated PPE, in a designated

and properly labeled hazardous waste container.

Environmental Release: Do not allow Bronopol or its waste to enter drains or waterways.[1]

[2][7]
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Approved Disposal: Dispose of all waste through an approved waste disposal facility.[1][2][6]

[9] One recommended method is to dissolve the material in a combustible solvent and

incinerate it in a chemical scrubber.[2]

Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous

waste disposal.

Experimental Workflow for Safe Handling
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Caption: A flowchart outlining the key steps for the safe handling of Bronopol in a laboratory

setting.

Logical Relationship of Safety Measures
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Bronopol Hazards
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Caption: A diagram illustrating how understanding Bronopol's hazards informs all safety

protocols to ensure researcher well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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